Cas no 767568-32-1 (Pentanediimidamide)

• Product name: Pentanediimidamide
• CAS No: 767568-32-1
• MF: C₅H₁₂N₄
• MW: 128.17558
• CID: 562598
• PubChem ID: 4170358

Pentanediimidamide Chemical and Physical Properties

Names and Identifiers

• Pentanediimidamide
• ETHYLENE-1,2-DIFORMAMIDINE
• Methylenediacetamidine
• DTXSID00400228
• AKOS006292965
• SCHEMBL5173054
• 767568-32-1

• Inchi： InChI=1S/C5H12N4/c6-4(7)2-1-3-5(8)9/h1-3H2,(H3,6,7)(H3,8,9)
• InChI Key： JMIWEBTUNLDJLA-UHFFFAOYSA-N
• SMILES： C(CC(=N)N)CC(=N)N

Computed Properties

• Exact Mass: 114.09100
• Monoisotopic Mass: 128.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 99.74000
• LogP: 1.23860